Sodium aluminum pyrophosphate

Specification

• CAS No.: 10305-79-0
• Molecular Formula: AlNaO7P2
• Molecular Weight: 223.91 g/mol
• IUPAC Name: aluminum;sodium;phosphonato phosphate
• Standard InChI: InChI=1S/Al.Na.H4O7P2/c;;1-8(2,3)7-9(4,5)6/h;;(H2,1,2,3)(H2,4,5,6)/q+3;+1;/p-4
• Standard InChI Key: ZTNAIMTUTCKEMM-UHFFFAOYSA-J
• SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Al+3]
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Na+].[Al+3]

Introduction

Parameter	Value
PubChem CID	165857
CAS Number	10305-79-0
Molecular Formula	AlNaO7P2
Molecular Weight	223.91 g/mol
Synonyms	Diphosphoric acid, aluminum sodium salt; SODIUM ALUMINUM PYROPHOSPHATE; UNII-2ZB887AO74; Diphosphoric acid, aluminium sodium salt
Component Compounds	Pyrophosphoric acid (CID 1023)

The compound's identification in regulatory and scientific databases provides the foundation for understanding its chemical identity and characteristics.

Chemical Structure and Properties

Molecular Structure

Sodium aluminum pyrophosphate features a structure derived from pyrophosphoric acid (H4P2O7), where hydrogen ions are partially replaced by sodium and aluminum cations. The fundamental structural characteristic is the pyrophosphate group (P2O7), which distinguishes it from other phosphate compounds including the more commonly documented sodium aluminum phosphate (SALP).

Unlike orthophosphate compounds that contain isolated PO4 tetrahedra, pyrophosphate compounds feature two phosphate tetrahedra connected by an oxygen bridge (P-O-P linkage). This structural distinction creates different chemical behaviors and applications compared to orthophosphate analogs.

Physical Properties

The available research indicates that sodium aluminum pyrophosphate likely appears as a white, odorless powder similar to related aluminum-containing phosphate compounds. The compound's properties include:

• Physical state: Solid powder at room temperature

• Color: White

• Odor: Odorless

• Solubility: Limited water solubility, likely soluble in acidic solutions

The compound demonstrates stability under normal storage conditions but may react with strong acids or bases.

Applications and Functional Uses

Comparison with Related Compounds

The table below compares sodium aluminum pyrophosphate with the more extensively documented sodium aluminum phosphate:

Characteristic	Sodium Aluminum Pyrophosphate	Sodium Aluminum Phosphate
Chemical Formula	AlNaO7P2	NaAl3H14(PO4)8·4H2O (acidic form)
Phosphate Structure	Pyrophosphate (P2O7)	Orthophosphate (PO4)
Primary Food Applications	Limited documentation	Leavening agent, emulsifier in processed cheese
European Designation	Not specified	E541
Regulatory Status	Limited documentation	GRAS (Generally Recognized as Safe)

This comparison highlights the structural differences that likely influence the functional properties of these compounds.

Research Findings

Aluminum Bioavailability Studies

Research on aluminum-containing compounds has examined bioavailability and potential health impacts. Studies by Yokel et al. (2005) investigated aluminum bioavailability from basic sodium aluminum phosphate using 26Al as a tracer to study absorption and distribution patterns.

The findings from such studies suggest that aluminum absorption from food additives is generally low, though individual variation exists. These studies provide contextual information relevant to understanding the potential biological interactions of aluminum-containing compounds including pyrophosphates.

Knowledge Gaps

Significant research gaps exist specifically regarding sodium aluminum pyrophosphate:

• Limited published studies on toxicokinetics

• Incomplete documentation of physicochemical properties

• Uncertain regulatory status in various jurisdictions

• Undefined application scope

These knowledge gaps present opportunities for future research to better characterize this compound.

Future Research Directions

Future studies on sodium aluminum pyrophosphate should address:

• Comprehensive physical property characterization

• Application-specific performance testing

• Comparative analysis with other aluminum salts

• Toxicological assessments specific to this compound

• Regulatory classification in major jurisdictions